![molecular formula C19H22N2O5S B2720794 N1-(2,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide CAS No. 1448028-62-3](/img/structure/B2720794.png)
N1-(2,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide, also known as DMOX, is a chemical compound that has been widely used in scientific research. It is a derivative of oxalamide and has been synthesized using various methods. DMOX has shown promising results in various biochemical and physiological studies, and its mechanism of action has been extensively studied.
Scientific Research Applications
Antibacterial Activity
The compound’s structure suggests potential antimicrobial properties. Researchers have synthesized novel derivatives based on the dithiolopyrrolone scaffold, with N-2,4-dimethoxyphenyl as a key component. These derivatives inhibit bacterial RNA polymerase (RNAP), a crucial enzyme involved in RNA synthesis in bacteria . Notably:
Drug Development
Given the urgent need for new antibacterial drugs, compounds targeting bacterial RNAP are attractive. Traditional antibiotics face resistance, making novel inhibitors essential. The compound’s interaction with the bacterial RNAP’s “switch region” provides a potential lead structure for developing potent bacterial RNAP inhibitors .
Cytotoxicity Studies
Compound 7b also exhibits cytotoxicity against LO2 cells, which warrants further investigation. Understanding its impact on normal human cells is crucial for drug development .
Drug Resistance and Rifamycins
Rifamycins, such as rifampin, are potent bacterial RNAP inhibitors. However, resistance has emerged, emphasizing the need for alternative compounds. The compound’s unique binding site (the “switch region”) distinguishes it from rifamycins .
Chemical Synthesis
The compound’s synthesis involves a two-step procedure from commercial starting reagents. This synthetic route provides insights into its feasibility for large-scale production .
Meng, J., Kong, B., Wang, J., Yang, X., Lv, Y., Lyu, L., Jiang, Z., & Tan, X. (2020). Synthesis and biological evaluation of novel N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives as bacterial RNA polymerase inhibitors. Medicinal Chemistry Research, 29(5), 1376–1386. Link MDPI. (2022). A N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivative. Molecules, 27(3), M1413. Link
properties
IUPAC Name |
N'-(2,4-dimethoxyphenyl)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-13-6-9-15(17(10-13)26-2)21-19(24)18(23)20-11-16(22)12-4-7-14(27-3)8-5-12/h4-10,16,22H,11H2,1-3H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTUWPEIJXMFIED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)SC)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.